Cas no 919970-26-6 (1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product name: 1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 919970-26-6
• MF: C₂₁H₁₅BrFN₃O₂
• MW: 440.265107393265
• CID: 5851361
• PubChem ID: 20994724

1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F2233-0725
• 919970-26-6
• 1-[(4-bromophenyl)methyl]-3-[(4-fluorophenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• AKOS016401958
• 1-(4-bromobenzyl)-3-(4-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

• Inchi： 1S/C21H15BrFN3O2/c22-16-7-3-14(4-8-16)12-25-18-2-1-11-24-19(18)20(27)26(21(25)28)13-15-5-9-17(23)10-6-15/h1-11H,12-13H2
• InChI Key： PDBJHDVLZQJZAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(N(C(C2C1=CC=CN=2)=O)CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 439.03317g/mol
• Monoisotopic Mass: 439.03317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.5Ų

Additional information on 1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Recent Advances in the Study of 1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS: 919970-26-6)

The compound 1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS: 919970-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrido[3,2-d]pyrimidine core, has been investigated for its biological activity, particularly in the context of kinase inhibition and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in cancer and other diseases. Preliminary studies indicate that 919970-26-6 exhibits selective inhibition against certain kinases, making it a promising candidate for targeted therapy. Structural analysis reveals that the bromophenyl and fluorophenyl substituents contribute to its binding affinity and specificity, which are crucial for minimizing off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in modulating other biological pathways. For instance, studies have suggested that 919970-26-6 may interact with DNA repair mechanisms, thereby enhancing the sensitivity of cancer cells to radiation and chemotherapy. This dual functionality underscores its versatility as a therapeutic agent and highlights the need for further mechanistic studies.

The synthetic chemistry of 919970-26-6 has also been a focal point of recent research. Optimizing the yield and purity of this compound is essential for its scalability and clinical translation. Advances in catalytic methods and green chemistry approaches have been reported, offering more efficient and environmentally friendly routes to its synthesis. These developments are critical for ensuring the compound's availability for large-scale studies and eventual commercialization.

Preclinical evaluations of 919970-26-6 have shown promising results in various in vitro and in vivo models. For example, in cell-based assays, the compound demonstrated potent antiproliferative effects against several cancer cell lines, including those resistant to conventional therapies. Animal studies have further corroborated these findings, with evidence of tumor growth inhibition and favorable pharmacokinetic profiles. However, challenges such as bioavailability and potential toxicity remain to be addressed in subsequent phases of research.

Looking ahead, the future of 919970-26-6 research lies in advancing its clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with early-phase clinical trials on the horizon. Furthermore, the integration of computational modeling and high-throughput screening could provide deeper insights into its structure-activity relationships, paving the way for the design of next-generation derivatives with enhanced efficacy and safety profiles.

In conclusion, 1-(4-bromophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS: 919970-26-6) represents a compelling area of study in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and preclinical evaluation, position it as a promising therapeutic candidate. Continued research efforts will be instrumental in unlocking its full potential and addressing the remaining challenges in its development.